Cas no 93416-51-4 (trichloropyrimidine-5-carboxylic acid)

trichloropyrimidine-5-carboxylic acid structure

93416-51-4 structure

Product Name:trichloropyrimidine-5-carboxylic acid

CAS No:93416-51-4

MF:C₅HCl₃N₂O₂

MW:227.432637929916

MDL:MFCD09909820

CID:837922

PubChem ID:20083957

Update Time:2024-10-26

trichloropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,4,6-Trichloropyrimidine-5-carboxylic acid
- 2,4,6-trichloro-5-Pyrimidinecarboxylic acid
- 5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-
- TRICHLOROPYRIMIDINE-5-CARBOXYLIC ACID
- WYOSARQXNFQQIG-UHFFFAOYSA-N
- 5-carboxy-2,4,6-trichloropyrimidine
- trichloro-pyrimidine-5-carboxylic acid
- AB55015
- HP22996
- 5-Pyrimidinecarboxylic acid,2,4,6-trichloro-
- Z1982491288
- 2,4,6-Trichloro-5-pyrimidinecarboxylic acid (ACI)
- Z1269199896
- SY140178
- DB-079557
- AS-65675
- EN300-107738
- 93416-51-4
- SCHEMBL1989330
- s11303
- CS-0045860
- MFCD09909820
- AKOS016015046
- DTXSID10602251
- 2,4,6-TRICHLOROPYRIMIDINE-5-CARBOXYLICACID
- trichloropyrimidine-5-carboxylic acid
- MDL： MFCD09909820
- Inchi： 1S/C5HCl3N2O2/c6-2-1(4(11)12)3(7)10-5(8)9-2/h(H,11,12)
- InChI Key： WYOSARQXNFQQIG-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=NC(Cl)=NC=1Cl)O

Computed Properties

Exact Mass: 225.91
Monoisotopic Mass: 225.91
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.1
XLogP3: 2.6

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 339.4±37.0 °C at 760 mmHg
Flash Point: 159.1±26.5 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

trichloropyrimidine-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

trichloropyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ816-250mg	trichloropyrimidine-5-carboxylic acid	93416-51-4	97%	250mg	539CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ816-1g	trichloropyrimidine-5-carboxylic acid	93416-51-4	97%	1g	900.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ816-100mg	trichloropyrimidine-5-carboxylic acid	93416-51-4	97%	100mg	249CNY	2021-05-07
abcr	AB496179-250 mg	2,4,6-Trichloropyrimidine-5-carboxylic acid, 95%; .	93416-51-4	95%	250MG	€123.60	2023-04-19
abcr	AB496179-1 g	2,4,6-Trichloropyrimidine-5-carboxylic acid, 95%; .	93416-51-4	95%	1g	€199.60	2023-04-19
abcr	AB496179-5 g	2,4,6-Trichloropyrimidine-5-carboxylic acid, 95%; .	93416-51-4	95%	5g	€491.60	2023-04-19
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trichloropyrimidine-5-carboxylic acid Production Method

Production Method 1

3764-01-0

93416-51-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C; 1 h, -78 °C
1.2 -78 °C; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Preparation of bicyclic carboxamide inhibitors of kinases for cancer treatment

, World Intellectual Property Organization, , ,

Production Method 2

93416-51-4

Reaction Conditions

Reference

: Bicyclic inhibitors of alk

, United States, , ,

Production Method 3

93416-51-4

Reaction Conditions

Reference

: Preparation of heterocyclic compounds as phosphodiesterase V (PDE V) inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

93416-51-4

Reaction Conditions

Reference

: 2,4-Diamino-6-halo-5-trifluoromethylpyrimidines

, Japan, , ,

Production Method 5

3764-01-0

93416-51-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

: Preparation of fused heteroaromatic pyrrolidinones as SYK inhibitors for treating immune and inflammatory disorders

, United States, , ,

Production Method 6

3764-01-0

93416-51-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C; 1 h, -78 °C
1.2 -78 °C; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Bicyclic heterocycles as ALK inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 7

3764-01-0

93416-51-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 30 min, -78 °C; 1 h, -78 °C
1.2 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Bicyclic heterocycles as anaphastic lymphoma kinase (ALK) inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 8

3764-01-0

93416-51-4

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C; 1 h, -78 °C; cooled; 1 h, rt
1.3 overnight, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference